1-(Tert-butoxycarbonyl)-3-fluoropiperidine-3-carboxylic acid

• IUPAC Name: 3-fluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-3-carboxylic acid
• InChI: InChI=1S/C11H18FNO4/c1-10(2,3)17-9(16)13-6-4-5-11(12,7-13)8(14)15/h4-7H2,1-3H3,(H,14,15)
• InChI Key: BUOPUFGUVSXFRG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)(C(=O)O)F
• Molecular Formula: C11H18FNO4
• DSSTOX Substance ID: DTXSID60678325
• Molecular Weight: 247.26 g/mol
• CAS No.: 934342-39-9

Description

1-(Tert-butoxycarbonyl)-3-fluoropiperidine-3-carboxylic acid is a useful research compound. Its molecular formula is C11H18FNO4 and its molecular weight is 247.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Fluorination and Deoxofluorination Reactions

1-(Tert-butoxycarbonyl)-3-fluoropiperidine-3-carboxylic acid is utilized in fluorination reactions, where the introduction of fluorine atoms into organic compounds is crucial. These reactions are significant in drug discovery and the development of materials with unique properties due to the electronegativity and small size of fluorine. For instance, Umemoto et al. (2010) discuss the use of phenylsulfur trifluorides as fluorinating agents, highlighting their stability and utility in converting various functional groups to fluorinated counterparts with high yields (Umemoto, Singh, Xu, & Saito, 2010).

Protection of Amino Groups

The compound is also instrumental in protecting amino groups in peptides and amino acids. This is a critical step in peptide synthesis, where protecting groups are used to prevent unwanted reactions at active sites. Nardi et al. (2015) describe an eco-friendly method for protecting amines and amino acids, underscoring the importance of such processes in synthetic chemistry (Nardi, Cano, Costanzo, Oliverio, Sindona, & Procopio, 2015).

Synthesis of Fluorinated Compounds

Fluorinated compounds have widespread applications in pharmaceuticals, agrochemicals, and materials science due to their unique physicochemical properties. The compound can serve as a precursor or intermediate in the synthesis of such fluorinated entities. For example, the work by Althaus et al. (2007) on the asymmetric electrophilic fluorination of 1,3-dicarbonyl compounds using a ruthenium catalyst demonstrates the relevance of fluorinated intermediates in achieving enantioselective synthesis (Althaus, Becker, Togni, & Mezzetti, 2007).

Antibacterial Agents

Research into antibacterial agents often involves the synthesis and modification of compounds to enhance their efficacy. The synthesis of fluorinated analogs, such as those discussed by Bouzard et al. (1989), showcases the potential of fluorinated compounds, including derivatives of this compound, in developing potent antibacterial drugs (Bouzard, Di Cesare, Essiz, Jacquet, Remuzon, Weber, Oki, & Masuyoshi, 1989).

Electrochromic Materials

The synthesis and application of compounds for electrochromic materials, which change color upon electrical stimulation, can also involve this compound derivatives. The work by Maier and Tieke (2012) on the assembly of electrochromic films using metal ion complexes of polyaniline derivatives highlights the intersection of organic synthesis and material science (Maier & Tieke, 2012).

Mechanism of Action

Target of Action

It’s known that the tert-butyloxycarbonyl (boc) group is commonly used in organic synthesis for the protection of amino groups . This suggests that the compound could interact with proteins or enzymes that recognize or process amino groups.

Mode of Action

The mode of action of 1-(Tert-butoxycarbonyl)-3-fluoropiperidine-3-carboxylic acid involves its Boc group. The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . This interaction results in the protection of the amine group, preventing it from undergoing unwanted reactions during organic synthesis .

Biochemical Pathways

The compound’s boc group plays a crucial role in peptide synthesis, suggesting that it may influence protein synthesis and related biochemical pathways .

Pharmacokinetics

The compound’s boc group is known to be stable to nucleophilic reagents, hydrogenolysis, and base hydrolysis , which could influence its bioavailability.

Result of Action

The primary result of the action of this compound is the protection of amine groups during organic synthesis . This protection allows for selective bond formation while minimizing competing reactions with reactive functional groups .

Action Environment

The action of this compound can be influenced by environmental factors such as temperature and pH. For instance, the deprotection of the Boc group can take place under room temperature conditions . Additionally, the Boc group can be added to amines under aqueous conditions in the presence of a base , suggesting that the compound’s action may be influenced by pH.